Cas no 1805101-77-2 (Ethyl 4-bromo-5-cyano-2-methoxybenzoate)

• Product Name: Ethyl 4-bromo-5-cyano-2-methoxybenzoate
• CAS No: 1805101-77-2
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• CID: 4948333
• Update Time: 2025-10-28

Ethyl 4-bromo-5-cyano-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-5-cyano-2-methoxybenzoate

• Inchi： 1S/C11H10BrNO3/c1-3-16-11(14)8-4-7(6-13)9(12)5-10(8)15-2/h4-5H,3H2,1-2H3
• InChI Key： HPUIGDJMAAPVRL-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(C(=O)OCC)=C(C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2.5
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-bromo-5-cyano-2-methoxybenzoate

Ethyl 4-bromo-5-cyano-2-methoxybenzoate: A Comprehensive Overview

Ethyl 4-bromo-5-cyano-2-methoxybenzoate, with the CAS number 1805101-77-2, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate ester functional group and a series of substituents that confer it with distinctive chemical properties. The presence of bromine, cyano, and methoxy groups on the aromatic ring makes it a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials.

The synthesis of Ethyl 4-bromo-5-cyano-2-methoxybenzoate involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of its production. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations, such as the introduction of the cyano group via cyanation reactions.

The chemical structure of Ethyl 4-bromo-5-cyano-2-methoxybenzoate plays a pivotal role in determining its reactivity and stability. The methoxy group at position 2 acts as an electron-donating substituent, which can influence the electronic properties of the aromatic ring and enhance its reactivity towards electrophilic substitution reactions. Conversely, the cyano group at position 5 is an electron-withdrawing substituent, which can deactivate certain positions on the ring for further substitution.

One of the most intriguing aspects of this compound is its potential application in drug design. The bromine atom at position 4 serves as a leaving group, making it amenable to nucleophilic substitution reactions. This property has been exploited in the development of bioisosteric replacements for existing drugs, where Ethyl 4-bromo-5-cyano-2-methoxybenzoate can be used as a scaffold to generate novel pharmacophores with improved bioavailability and efficacy.

In recent years, there has been growing interest in exploring Ethyl 4-bromo-5-cyano-2-methoxybenzoate as a precursor for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The combination of electron-donating and electron-withdrawing groups on the aromatic ring creates a unique electronic environment that can be tailored for specific optoelectronic applications.

Furthermore, Ethyl 4-bromo-5-cyano-2-methoxybenzoate has shown promise in agrochemical applications due to its ability to act as a bioactive compound against various plant pathogens. Studies have demonstrated that this compound exhibits potent antifungal activity against Fusarium species, making it a potential candidate for developing new-generation fungicides.

The versatility of Ethyl 4-bromo-5-cyano-2-methoxybenzoate is further highlighted by its role in click chemistry reactions. The presence of both bromine and cyano groups allows for efficient cross-coupling reactions under mild conditions, enabling the construction of complex molecular architectures with high precision.

In conclusion, Ethyl 4-bromo-5-cyano-2-methoxybenzoate (CAS No: 1805101-77-2) is a multifaceted compound with significant potential across diverse fields of science and technology. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and agrochemistry.